methyl-(6-methyl-1H-indol-3-ylmethyl)-amine

• Molecular Formula: C11H14N2
• Molecular Weight: 174.24 g/mol
• IUPAC Name: N-methyl-1-(6-methyl-1H-indol-3-yl)methanamine
• InChI: InChI=1S/C11H14N2/c1-8-3-4-10-9(6-12-2)7-13-11(10)5-8/h3-5,7,12-13H,6H2,1-2H3
• InChI Key: LXGDACYYSDBMPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C(=CN2)CNC

Description

Methyl-(6-methyl-1H-indol-3-ylmethyl)-amine is a useful research compound. Its molecular formula is C11H14N2 and its molecular weight is 174.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 6-methyl-1H-indole-3-carbaldehyde (0.96 g, Lit. 5) in methanol (15 ml) was added at 22° C. acetic acid (1.7 ml) and a solution of methylamine in tetrahydrofurane (2 M, 12.0 ml). After stirring for 1 h, sodium cyanoborohydride (0.76 g) was added in 5 portions and stirring was continued for 2 h. The mixture was evaporated and the residue partitioned between aqueous hydrochloric acid (1 N) and dichloromethane. The pH of the aqueous layer was adjusted to 14 using sodium hydroxide followed by extraction with dichloromethane. The organic layer was dried and evaporated to give crude methyl-(6-methyl-1H-indol-3-ylmethyl)-amine.